N-[(5-phenylfuran-2-yl)methyl]-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-1-amine

• IUPAC Name: N-[(5-phenylfuran-2-yl)methyl]-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-1-amine
• InChI: InChI=1S/C22H27N5O/c1-2-6-19(7-3-1)21-9-8-20(28-21)18-23-10-5-13-26-14-16-27(17-15-26)22-24-11-4-12-25-22/h1-4,6-9,11-12,23H,5,10,13-18H2
• InChI Key: LBHBWLJBSMABFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCNCC2=CC=C(O2)C3=CC=CC=C3)C4=NC=CC=N4
• Molecular Formula: C22H27N5O
• Molecular Weight: 377.5 g/mol

Description

N-[(5-phenylfuran-2-yl)methyl]-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-1-amine is a complex organic compound that features a unique combination of functional groups, including a phenylfuran moiety, a pyrimidinylpiperazine ring, and a propanamine chain. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(5-phenylfuran-2-yl)methyl]-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-1-amine typically involves multiple steps:

Formation of the Phenylfuran Moiety: The phenylfuran component can be synthesized via a Suzuki-Miyaura coupling reaction, where a phenylboronic acid reacts with a furan-2-yl halide in the presence of a palladium catalyst and a base.

Synthesis of the Pyrimidinylpiperazine Ring: This step involves the reaction of 2-chloropyrimidine with piperazine under nucleophilic substitution conditions, often using a polar aprotic solvent like DMF (dimethylformamide) and a base such as potassium carbonate.

Linking the Components: The final step is the coupling of the phenylfuran moiety with the pyrimidinylpiperazine ring via a reductive amination reaction.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to enhance efficiency and yield. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be crucial to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The phenylfuran moiety can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of furan-2-carboxylic acid derivatives.

Reduction: The nitro groups, if present, can be reduced to amines using hydrogenation over palladium on carbon or other reducing agents like lithium aluminum hydride.

Substitution: The pyrimidinylpiperazine ring can undergo nucleophilic substitution reactions, where the chlorine atom in 2-chloropyrimidine is replaced by nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium triacetoxyborohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon for hydrogenation, palladium(II) acetate for Suzuki-Miyaura coupling.

Major Products

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Amines from nitro group reduction.

Substitution: Various substituted pyrimidinylpiperazine derivatives.

Scientific Research Applications

N-[(5-phenylfuran-2-yl)methyl]-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-1-amine has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a drug candidate due to its ability to interact with various biological targets, including enzymes and receptors.

Biological Studies: The compound is used in studies related to enzyme inhibition, particularly targeting sirtuins, which are involved in aging and metabolic regulation.

Chemical Biology: It serves as a probe to study the interactions between small molecules and biological macromolecules.

Industrial Applications: Potential use in the synthesis of more complex molecules for pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[(5-phenylfuran-2-yl)methyl]-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-1-amine involves its interaction with specific molecular targets:

Enzyme Inhibition: It acts as an inhibitor of sirtuin enzymes, which play a role in deacetylating histones and other proteins, thereby regulating gene expression and protein function.

Receptor Binding: The compound may bind to certain receptors, modulating their activity and influencing cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

N-[(5-phenylfuran-2-yl)methyl]-3-(4-pyridin-2-ylpiperazin-1-yl)propan-1-amine: Similar structure but with a pyridine ring instead of a pyrimidine ring.

N-[(5-phenylfuran-2-yl)methyl]-3-(4-pyrimidin-2-ylmorpholin-1-yl)propan-1-amine: Contains a morpholine ring instead of a piperazine ring.

Uniqueness

N-[(5-phenylfuran-2-yl)methyl]-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-1-amine is unique due to its specific combination of functional groups, which confer distinct biological activities and chemical reactivity. Its ability to inhibit sirtuin enzymes with high specificity makes it a valuable compound in medicinal chemistry .